Cas no 16676-85-0 (1(2H)-Phthalazinone,8-hydroxy-4-methyl-)

• Product Name: 1(2H)-Phthalazinone,8-hydroxy-4-methyl-
• CAS No: 16676-85-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 199810
• PubChem ID: 5492995
• Update Time: 2025-04-19

1(2H)-Phthalazinone,8-hydroxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,8-hydroxy-4-methyl-
• 8-hydroxy-4-methyl-2H-phthalazin-1-one
• 8-Hydroxy-4-methyl-1(2H)-phthalazinone
• DTXSID70168181
• BRN 1570385
• 16676-85-0
• 1(2H)-Phthalazinone, 8-hydroxy-4-methyl-

• Inchi： 1S/C9H8N2O2/c1-5-6-3-2-4-7(12)8(6)9(13)11-10-5/h2-4,12H,1H3,(H,11,13)
• InChI Key： ANUQVSBPJJQLSL-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C(C)=NNC(C=21)=O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058578
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7
• XLogP3: 1.2

Experimental Properties

• Density: 1.42
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677
• PSA: 61.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines